Cas no 1892-00-8 (6-Hepten-1-ol, 6-methyl-)

• Product Name: 6-Hepten-1-ol, 6-methyl-
• CAS No: 1892-00-8
• MF: C₈H₁₆O
• MW: 128.212042808533
• CID: 1384223
• PubChem ID: 13283659
• Update Time: 2025-04-20

6-Hepten-1-ol, 6-methyl- Chemical and Physical Properties

Names and Identifiers

• 6-Hepten-1-ol, 6-methyl-
• 6-methylhept-6-en-1-ol
• DTXSID30534606
• SCHEMBL466548
• 1892-00-8

• Inchi： 1S/C8H16O/c1-8(2)6-4-3-5-7-9/h9H,1,3-7H2,2H3
• InChI Key： AYZDUQJSEYAYTG-UHFFFAOYSA-N
• SMILES： OCCCCCC(=C)C

Computed Properties

• Exact Mass: 128.12018
• Monoisotopic Mass: 128.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 76.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23